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Introduction

The renin-angiotensin system (RAS) is a cornerstone of cardiovascular and renal physiology,
with its primary effector, Angiotensin Il (Ang Il), being the subject of extensive research.
However, the physiological significance of its various metabolites is an expanding field of
investigation. This document provides a technical overview of the current, albeit limited,
understanding of the human peptide Angiotensin Il (1-4) [Ang Il (1-4)]. While the body of
research on this specific fragment is not as robust as for other angiotensin peptides, this guide
synthesizes the available data on its formation, potential biological activities, and the
methodologies for its study.

Formation and Metabolism of Angiotensin Il (1-4)

Angiotensin Il (1-4) is a tetrapeptide fragment of Angiotensin I, with the amino acid sequence
Asp-Arg-Val-Tyr. It is primarily understood as a degradation product within the complex
enzymatic cascade of the renin-angiotensin system.

Several enzymes are implicated in the metabolism of angiotensin peptides, with Neprilysin
(NEP), also known as neutral endopeptidase, playing a key role in the degradation of
Angiotensin-(1-7) to Angiotensin-(1-4).[1] Studies on the metabolism of Angiotensin Il in renal
proximal tubules have shown that Angiotensin Il can be converted to Angiotensin-(1-7) by
ACEZ2, which is then rapidly metabolized to smaller fragments, including Angiotensin-(1-4).[2]
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Another pathway suggests the direct conversion of Angiotensin Il to Angiotensin-(1-4) by
neprilysin.[2]

The following diagram illustrates the position of Angiotensin Il (1-4) within the broader renin-
angiotensin system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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